[3-Amino-5-[(4-ethylphenyl)amino]-4-(propylsulfonyl)thien-2-yl](phenyl)methanone

• IUPAC Name: [3-amino-5-(4-ethylanilino)-4-propylsulfonylthiophen-2-yl]-phenylmethanone
• InChI: InChI=1S/C22H24N2O3S2/c1-3-14-29(26,27)21-18(23)20(19(25)16-8-6-5-7-9-16)28-22(21)24-17-12-10-15(4-2)11-13-17/h5-13,24H,3-4,14,23H2,1-2H3
• InChI Key: YUWSTGUIFTUELG-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(SC(=C1N)C(=O)C2=CC=CC=C2)NC3=CC=C(C=C3)CC
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol

Description

[3-Amino-5-[(4-ethylphenyl)amino]-4-(propylsulfonyl)thien-2-yl](phenyl)methanone, also known as ETP-101, is a thieno[2,3-d]pyrimidine derivative that has shown promising results in preclinical studies as a potential treatment for various diseases.

Scientific Research Applications

Spectroscopic Properties and Theoretical Study

A study investigated the spectroscopic properties of similar amino-substituted thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones. The research focused on understanding the effects of structure and environment on these compounds' electronic absorption, excitation, and fluorescence properties. Quantum chemistry calculations using DFT and TD-DFT methods were employed to interpret the experimental results, revealing insights into the stabilization mechanisms and molecular orbital energies affecting these compounds' spectral behaviors (Al-Ansari, 2016).

Crystal Structures and DFT Calculations

Another study synthesized Schiff base derivatives of a closely related compound and characterized their crystal structures through X-ray diffraction and DFT calculations. This work highlights the utility of these compounds in exploring molecular geometry, intermolecular interactions, and the correlation between molecular orbital energies and electronic transitions, contributing to the understanding of molecular structure and reactivity (Kaur et al., 2015).

Synthesis and Docking Studies

Research on novel compounds with similar structural motifs has demonstrated their synthesis and characterization, including UV, IR, NMR spectroscopy, and mass spectrometry. These studies also perform molecular docking to predict antibacterial activity, showcasing the potential of these compounds in developing new therapeutic agents (Shahana & Yardily, 2020).

Antitumour and Antimicrobial Activities

Several compounds within this chemical space have been synthesized and evaluated for their antitumor and antimicrobial activities. These studies provide valuable insights into the structure-activity relationships, offering a basis for the design of new drugs with enhanced efficacy against various cancers and microbial infections (Wang et al., 2015), (Tang & Fu, 2018).

Mechanism of Action

Target of action

Compounds like “3-Amino-5-[(4-ethylphenyl)amino]-4-(propylsulfonyl)thien-2-ylmethanone” often target specific proteins or enzymes in the body due to their unique structural features. The specific target would depend on the exact structure of the compound and the biological system in which it is active.